Cas no 1904329-25-4 (2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide
• CAS No: 1904329-25-4
• MF: C₁₇H₂₄ClNO₃S
• MW: 357.895362854004
• CID: 6498790
• PubChem ID: 92077071
• Update Time: 2025-06-15

2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide
• F6472-0602
• 1904329-25-4
• AKOS025339977
• 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide

• Inchi： 1S/C17H24ClNO3S/c1-17(2,22-14-5-3-13(18)4-6-14)16(20)19-9-12-23-15-7-10-21-11-8-15/h3-6,15H,7-12H2,1-2H3,(H,19,20)
• InChI Key： YEPGWZVDVKXVAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCCSC1CCOCC1)=O

Computed Properties

• Exact Mass: 357.1165425g/mol
• Monoisotopic Mass: 357.1165425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide

Research Brief on 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide (CAS: 1904329-25-4)

The compound 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide (CAS: 1904329-25-4) has recently emerged as a subject of interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a chlorophenoxy group and a tetrahydro-2H-pyran-4-ylsulfanyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide, highlighting its efficient production through multi-step organic reactions. Key steps involve the coupling of 4-chlorophenol with 2-methylpropanoyl chloride, followed by the introduction of the oxan-4-ylsulfanyl group via thioether formation. The compound's purity and yield have been optimized, making it feasible for large-scale synthesis and further biological evaluation.

Pharmacological studies have demonstrated that 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide exhibits significant activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting applications in treating chronic inflammatory diseases. Additionally, its unique chemical structure allows for selective binding to target proteins, minimizing off-target effects and enhancing therapeutic efficacy.

Mechanistic insights into the compound's action reveal its ability to interfere with key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammation and cell proliferation. Molecular docking studies have further confirmed its high affinity for specific binding sites, providing a structural basis for its biological activity. These findings underscore the compound's potential as a lead molecule for the development of novel anti-inflammatory and anticancer agents.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide. Current research is focused on improving its bioavailability and metabolic stability through structural modifications. Furthermore, in vivo studies are underway to validate its efficacy and safety in animal models, a critical step before clinical trials can be initiated.

In conclusion, 2-(4-chlorophenoxy)-2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Continued research efforts are essential to fully exploit its therapeutic potential and address existing limitations. This compound exemplifies the innovative approaches being pursued in the development of next-generation pharmaceuticals.